Cas no 2172615-76-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid
• CAS No: 2172615-76-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5825513
• PubChem ID: 165563969
• Update Time: 2025-10-24

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylbut-2-enoic acid
• 2172615-76-6
• EN300-1545152

• Inchi： 1S/C26H30N2O5/c1-3-4-13-23(24(29)27-15-14-17(2)25(30)31)28-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,14,22-23H,3-4,13,15-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/b17-14+
• InChI Key： YNTIKQNASFKICA-SAPNQHFASA-N
• SMILES： O(C(NC(C(NC/C=C(/C(=O)O)\C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic Acid: A Comprehensive Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enoic acid is a highly specialized compound with the CAS number 2172615-76-6. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a substituted butenoic acid moiety. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or other applications requiring precise control over functional groups during chemical reactions.

The Fmoc group is a well-known protecting group in organic synthesis, particularly in solid-phase peptide synthesis (SPPS). Its stability under basic conditions and ease of removal under acidic conditions make it ideal for controlling the reactivity of amino groups during multi-step syntheses. In the context of 4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylbut-2-enioic acid, the Fmoc group likely serves to protect the amide functionality during the synthesis of more complex molecules, such as peptides or other bioactive compounds.

The hexanamide chain introduces additional functionality to this compound. Amide groups are versatile and can participate in hydrogen bonding, making them useful in drug design and material science. The combination of the Fmoc group and the hexanamide chain creates a molecule with potential applications in areas such as drug delivery, enzyme inhibition, or as a building block in organic synthesis.

The butenoic acid moiety adds further complexity to this compound. Butenoic acids are known for their role in biological systems, particularly as precursors to various bioactive molecules. The substitution pattern on the butenoic acid (specifically at the 2-methyl position) suggests that this compound may have unique reactivity or stability compared to its unsubstituted counterparts.

Recent studies have highlighted the importance of such compounds in the development of new therapeutic agents. For instance, researchers have explored the use of Fmoc-containing peptides in targeted drug delivery systems. These systems rely on precise control over peptide sequences to ensure specificity and efficacy. The presence of the Fmoc group in 4-{(9H-fluoren...